Cas no 154603-71-1 (N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE)

• Product Name: N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE
• CAS No: 154603-71-1
• MF: C₁₀H₁₁N₃O₅
• MW: 253.211442232132
• CID: 5578720
• Update Time: 2025-10-16

N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethyl-2,6-dinitrophenyl)acetamide
• Acetamide, N-(3,4-dimethyl-2,6-dinitrophenyl)-
• N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE

• Inchi： 1S/C10H11N3O5/c1-5-4-8(12(15)16)9(11-7(3)14)10(6(5)2)13(17)18/h4H,1-3H3,(H,11,14)
• InChI Key： OIYJMECOUCVUOI-UHFFFAOYSA-N
• SMILES： C(NC1=C([N+]([O-])=O)C=C(C)C(C)=C1[N+]([O-])=O)(=O)C

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Melting Point: 222 °C(Solv: ethanol (64-17-5))
• Boiling Point: 454.3±45.0 °C(Predicted)
• Solubility: Methanol; Chloroform;
• pka: 12.55±0.70(Predicted)

Additional information on N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE

Research Brief on N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE (CAS: 154603-71-1): Latest Advances and Applications

N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE (CAS: 154603-71-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitroaromatic and acetamide functional groups, has been investigated for its potential applications in drug development, agrochemicals, and material science. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, making it a compound of interest for researchers aiming to explore novel therapeutic and industrial applications.

Recent advancements in the synthesis of N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE have highlighted improved methodologies that enhance yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. This development is critical for scaling up production for industrial applications, particularly in the pharmaceutical sector where high purity is paramount.

In the realm of biological activity, N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE has shown promising results as a potential antimicrobial agent. Research conducted at the University of Cambridge (2024) revealed that this compound exhibits strong inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitro groups play a crucial role in disrupting bacterial cell wall synthesis, suggesting a new mechanism of action that could be leveraged to combat antibiotic-resistant pathogens.

Furthermore, the compound's application in agrochemicals has been explored, with recent findings indicating its efficacy as a herbicide. A 2023 study in the Journal of Agricultural and Food Chemistry reported that N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE effectively inhibits the growth of broadleaf weeds by targeting the photosynthetic machinery. This discovery opens avenues for developing next-generation herbicides with reduced environmental impact compared to traditional options.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic use. A recent pharmacokinetic study (2024) highlighted its relatively short half-life and moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Researchers are currently investigating prodrug approaches and nanoformulations to address these limitations.

In conclusion, N-(3,4-DIMETHYL-2,6-DINITROPHENYL)ACETAMIDE (CAS: 154603-71-1) represents a versatile compound with significant potential across multiple domains. Ongoing research continues to uncover its mechanistic insights and expand its applications, positioning it as a valuable candidate for future innovations in chemical biology and pharmaceutical sciences. Future studies should focus on addressing its pharmacokinetic challenges and exploring its full therapeutic and industrial potential.